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Compound of Interest

Compound Name: Lapaquistat

Cat. No.: B609836

Providing essential safety and logistical information for the proper disposal of the
investigational drug lapaquistat is crucial for maintaining a safe laboratory environment and
ensuring regulatory compliance. As lapaquistat was a drug candidate that did not reach the
market, specific disposal guidelines from regulatory bodies are not available. Therefore, its
disposal must be managed by adhering to general principles of pharmaceutical waste
management, treating it as a research chemical with potential hazards.

Researchers and drug development professionals handling lapaquistat must follow a
structured disposal plan that considers its chemical properties and the absence of specific
degradation or toxicity data in the public domain. The primary guidance for pharmaceutical
waste disposal in the United States comes from the Environmental Protection Agency (EPA)
and the Drug Enforcement Administration (DEA), with state regulations often imposing more
stringent requirements.[1][2]

Step-by-Step Disposal Protocol for Lapaquistat

Given that lapaquistat is a research compound, it should be treated as hazardous waste
unless characterized otherwise by a certified laboratory. The following protocol is a general
guideline and must be adapted to comply with institutional and local regulations.

e Segregation and Waste Characterization:

o Solid Waste: Unused or expired lapaquistat, contaminated personal protective equipment
(PPE) such as gloves and lab coats, weighing papers, and other disposable labware
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should be segregated as solid chemical waste.

o Liquid Waste: Solutions containing lapaquistat, including stock solutions in solvents like
DMSO, should be collected as liquid hazardous waste.[3] Do not mix with aqueous waste
streams.

o Empty Containers: Original product containers must be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous liquid waste. Once decontaminated,
the empty container can be disposed of as non-hazardous waste after defacing the label.

e Containment and Labeling:

o Use designated, leak-proof, and clearly labeled containers for each waste stream (solid
and liquid).

o Containers for hazardous pharmaceutical waste are often color-coded, with black
containers commonly used for RCRA hazardous waste.

o Labels should clearly indicate "Hazardous Waste," list the chemical name "Lapaquistat,”
and include any solvents and their approximate concentrations.

e Storage:

o Store waste containers in a designated, secure satellite accumulation area.

o Ensure containers are kept closed except when adding waste.

o Follow institutional guidelines for the maximum volume and time waste can be stored in a
satellite accumulation area.

e Disposal:

o Engage a licensed professional waste disposal company for the final disposal of the
hazardous waste.

o Hazardous pharmaceutical waste is typically incinerated at a permitted treatment facility.[2]

[4]
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o Crucially, do not dispose of lapaquistat down the drain or in regular trash. The EPA's
Subpart P rule explicitly prohibits the sewering of hazardous waste pharmaceuticals by
healthcare facilities.[2][5]

Chemical and Physical Properties of Lapaquistat

Understanding the chemical properties of lapaquistat is essential for its safe handling and the
selection of appropriate disposal containers and methods.

Property Value

Chemical Formula C31H39CIN20sg[6][7][8]

Molar Mass 603.11 g-mol=1[6][7]

Appearance Solid powder[9]

Solubility Soluble in DMSO (25 mg/mL)[3]

Storage Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[3]

Lapaquistat Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
lapaquistat waste in a laboratory setting.
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Lapaquistat Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. All laboratory personnel must
comply with federal, state, and local regulations and consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance on pharmaceutical
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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